Cas no 1005515-08-1 (3??-Bromo-4'-hydroxy-5'-(trifluoromethyl)acetophenone)

3??-Bromo-4'-hydroxy-5'-(trifluoromethyl)acetophenone structure
1005515-08-1 structure
Product Name:3??-Bromo-4'-hydroxy-5'-(trifluoromethyl)acetophenone
CAS No:1005515-08-1
MF:C9H6BrF3O2
MW:283.041952610016
CID:3161441
PubChem ID:58085700
Update Time:2025-04-21

3??-Bromo-4'-hydroxy-5'-(trifluoromethyl)acetophenone Chemical and Physical Properties

Names and Identifiers

    • 3??-Bromo-4'-hydroxy-5'-(trifluoromethyl)acetophenone
    • DB-390658
    • 1005515-08-1
    • 1-[3-bromo-4-hydroxy-5-(trifluoromethyl)phenyl]ethanone
    • 3'-Bromo-4'-hydroxy-5'-(trifluoromethyl)acetophenone
    • SCHEMBL1190262
    • 1-(3-Bromo-4-hydroxy-5-trifluoromethylphenyl)ethanone
    • Inchi: 1S/C9H6BrF3O2/c1-4(14)5-2-6(9(11,12)13)8(15)7(10)3-5/h2-3,15H,1H3
    • InChI Key: RWLYRGNXISQJKD-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(C)=O)C=C(C(F)(F)F)C=1O

Computed Properties

  • Exact Mass: 281.95033g/mol
  • Monoisotopic Mass: 281.95033g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 283.04g/mol
  • XLogP3: 2.8
  • Topological Polar Surface Area: 37.3Ų
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